Cas no 2137571-62-9 (5-chloro-2-ethyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-2-ethyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine
• CAS No: 2137571-62-9
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• CID: 5949062
• PubChem ID: 165482439
• Update Time: 2025-05-30

5-chloro-2-ethyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-ethyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine
• 2137571-62-9
• EN300-1104546
• 5-chloro-2-ethyl-7-(2-methylpropyl)-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C12H16ClN3/c1-4-11-14-12-7-9(5-8(2)3)6-10(13)16(12)15-11/h6-8H,4-5H2,1-3H3
• InChI Key： AJOMXACNZADYQP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NC(CC)=NN21)CC(C)C

Computed Properties

• Exact Mass: 237.1032752g/mol
• Monoisotopic Mass: 237.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-2-ethyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-Chloro-2-Ethyl-7-(2-Methylpropyl)-1,2,4-Triazolo[1,5-a]Pyridine (CAS No. 2137571-62-9)

The compound 5-chloro-2-ethyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137571-62-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a triazolopyridine core, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 5-chloro-2-ethyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine has surged due to their versatility in medicinal chemistry. This compound's chloro and alkyl substituents enhance its lipophilicity, which is critical for improving membrane permeability in drug design. Additionally, its triazole ring contributes to its stability and binding affinity, making it a valuable building block for small-molecule therapeutics.

One of the most frequently searched questions about this compound revolves around its synthetic routes and applications in drug development. Scientists are exploring its potential as a kinase inhibitor or GABA receptor modulator, aligning with current trends in targeting neurodegenerative diseases and cancer. The compound's CAS No. 2137571-62-9 is often referenced in patents and academic papers, highlighting its relevance in cutting-edge research.

From an industrial perspective, 5-chloro-2-ethyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine is also being investigated for its role in agrochemical formulations. Its structural motifs are similar to those found in pesticides and herbicides, sparking interest in its potential to address challenges in crop protection. This aligns with the growing global focus on sustainable agriculture and the need for eco-friendly chemical solutions.

Another hot topic is the compound's physicochemical properties, such as solubility, melting point, and stability under various conditions. These factors are critical for formulation scientists working on drug delivery systems or industrial applications. The triazolopyridine backbone, combined with its substituents, offers a balance of hydrophobicity and reactivity, which is advantageous for optimizing performance in end-use products.

In summary, 5-chloro-2-ethyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137571-62-9) represents a compelling area of study for researchers across multiple disciplines. Its potential in pharmaceuticals, agrochemicals, and material science underscores its versatility and relevance in modern chemistry. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovation in these fields.